Cas no 54753-94-5 (2-Bromo-1,2,3,4-tetrahydronaphthalene)

• Product Name: 2-Bromo-1,2,3,4-tetrahydronaphthalene
• CAS No: 54753-94-5
• MF: C₁₀H₁₁Br
• MW: 211.098342180252
• CID: 353776
• PubChem ID: 12887561
• Update Time: 2025-11-06

2-Bromo-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-bromo-1,2,3,4-tetrahydro-
• 2-bromo-1,2,3,4-tetrahydronaphthalene
• EN300-65304
• SY297477
• SCHEMBL1243147
• MFCD12152091
• 54753-94-5
• F13406
• DTXSID50512360
• AKOS010012384
• 2-Bromo-1,2,3,4-tetrahydronaphthalene

• Inchi： 1S/C10H11Br/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-4,10H,5-7H2
• InChI Key： IBMAISVTUOJFGF-UHFFFAOYSA-N
• SMILES： BrC1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 210.00443
• Monoisotopic Mass: 210.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-Bromo-1,2,3,4-tetrahydronaphthalene

Introduction to 2-Bromo-1,2,3,4-tetrahydronaphthalene (CAS No. 54753-94-5)

2-Bromo-1,2,3,4-tetrahydronaphthalene, identified by the chemical formula CAS No. 54753-94-5, is a significant compound in the field of organic synthesis and pharmaceutical research. This bicyclic hydrocarbon derivative features a bromine substituent on a saturated naphthalene ring system, making it a valuable intermediate in the synthesis of more complex molecules. The unique structural properties of this compound contribute to its utility in various chemical transformations, particularly in the development of pharmaceuticals and agrochemicals.

The brominated tetrahydronaphthalene core serves as a versatile building block in medicinal chemistry. Its reactivity allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many bioactive molecules. Recent advances in catalytic systems have enhanced the efficiency of these reactions, making 2-Bromo-1,2,3,4-tetrahydronaphthalene an increasingly popular choice for drug discovery programs.

In the realm of pharmaceutical innovation, this compound has been explored for its potential in developing novel therapeutic agents. Researchers have leveraged its scaffold to create derivatives with enhanced binding affinity and selectivity for target enzymes and receptors. For instance, studies have demonstrated its role in generating inhibitors for metabolic pathways implicated in diseases such as diabetes and hyperlipidemia. The bromine atom's presence facilitates further modifications, enabling the fine-tuning of pharmacokinetic profiles.

The synthesis of 2-Bromo-1,2,3,4-tetrahydronaphthalene typically involves the bromination of tetralin or related precursors under controlled conditions. Modern synthetic methodologies emphasize greener approaches, utilizing catalytic systems that minimize waste and improve yield. Such developments align with global trends toward sustainable chemistry, ensuring that processes remain efficient while reducing environmental impact.

Another notable application of CAS No 54753-94-5 lies in materials science. The compound's ability to undergo polymerization or incorporation into liquid crystal matrices has been investigated for advanced electronic applications. Its rigid aromatic core combined with the flexibility imparted by the tetrahydropyran ring makes it a candidate for designing materials with tailored electronic properties.

Recent research has also highlighted the role of bromo-substituted tetrahydronaphthalenes in photopharmacology. By tuning the electronic structure through halogenation strategies, scientists aim to develop photoswitchable probes and therapeutics that respond to light activation. This approach holds promise for targeted drug delivery systems where spatial and temporal control is critical.

The commercial availability of 2-Bromo-1,2,3,4-tetrahydronaphthalene supports its widespread use in academic and industrial research labs. Quality control measures ensure consistency across batches, which is essential for reproducible experimental outcomes. As demand grows for specialized intermediates like this one, suppliers are increasingly adopting stringent purification techniques to meet the exacting standards of modern synthetic chemistry.

In conclusion,CAS No 54753-94-5 represents more than just a chemical intermediate; it embodies the intersection of innovation and practicality in synthetic chemistry. Its applications span multiple disciplines, from drug discovery to advanced materials design, underscoring its importance as a cornerstone compound in contemporary chemical research. As methodologies evolve and new applications emerge, 2-Bromo-1,2,3,4-tetrahydronaphthalene will undoubtedly continue to play a pivotal role in shaping the future of chemical science.